methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S)-3-acetyloxy-15,16-dihydroxy-9,13-dimethyl-4,11-dioxo-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate

• IUPAC Name: methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S)-3-acetyloxy-15,16-dihydroxy-9,13-dimethyl-4,11-dioxo-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate
• InChI: InChI=1S/C29H38O16/c1-9-11-5-14-28-8-41-29(26(39)40-4,22(28)20(24(38)44-14)42-10(2)31)23(37)18(36)21(28)27(11,3)6-12(32)19(9)45-25-17(35)16(34)15(33)13(7-30)43-25/h11,13-18,20-23,25,30,33-37H,5-8H2,1-4H3/t11-,13+,14+,15+,16-,17+,18+,20+,21+,22+,23-,25-,27-,28+,29?/m0/s1
• InChI Key: QVXFIBXCQCYPLP-ZYYUOBLKSA-N
• Canonical SMILES: CC1=C(C(=O)CC2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)C)(OC5)C(=O)OC)O)O)C)OC6C(C(C(C(O6)CO)O)O)O
• Isomeric SMILES: CC1=C(C(=O)C[C@]2([C@H]1C[C@@H]3[C@]45[C@@H]2[C@H]([C@@H](C([C@@H]4[C@H](C(=O)O3)OC(=O)C)(OC5)C(=O)OC)O)O)C)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O
• Molecular Formula: C29H38O16
• Molecular Weight: 642.6 g/mol

Description

methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S)-3-acetyloxy-15,16-dihydroxy-9,13-dimethyl-4,11-dioxo-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate is a natural product found in Brucea javanica with data available.

Scientific Research Applications

Synthesis and Chemical Transformations

• Oxetane Formation and Cyclization : The synthesis of complex molecules often involves key transformations, such as oxetane formation through intramolecular reactions. For instance, Mosimann and Vogel (2000) describe the formation of 4,7-dioxatricyclo[3.2.1.0(3,6)]octane derivatives through epoxidation and subsequent reactions in a pentacyclic system, which is related to the compound (Mosimann & Vogel, 2000).

• Synthesis of Bicyclic and Tricyclic Systems : The synthesis of bicyclic and tricyclic systems is another area of research that includes complex molecules similar to the one you're interested in. For example, Valiullina et al. (2019) explored the intramolecular carbocyclization of compounds to form tricyclic systems with specific stereochemical orientations (Valiullina et al., 2019).

• Synthesis of Complicated Bicyclic and Tricyclic Polypropanoates : Marchionni and Vogel (2001) demonstrated the synthesis of complex bicyclic and tricyclic structures, which is relevant to understanding the synthetic pathways of such intricate molecules (Marchionni & Vogel, 2001).

• Enzyme-Catalyzed Synthesis of Novel Derivatives : Gümüş and Tanyeli (2010) explored the enzymatic resolution and synthesis of novel carbasugar derivatives, which are structurally complex and related to the target compound (Gümüş & Tanyeli, 2010).

Conformational and Structural Studies

• Conformational Analysis of Derivatives : Djigoué et al. (2012) performed structural studies on androsterone derivatives, which helps in understanding the conformational aspects of complex organic molecules like the one mentioned (Djigoué et al., 2012).

• X-Ray Structure Determination : Studies involving X-ray structure determination, as conducted by Mara et al. (1982), are crucial for elucidating the precise structure of complex organic molecules (Mara et al., 1982).